2-ethoxy-N-(2-((3-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide

• IUPAC Name: 2-ethoxy-N-[2-[[3-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]acetamide
• InChI: InChI=1S/C18H21N5O4/c1-3-26-12-16(24)19-9-10-27-17-8-7-15-20-21-18(23(15)22-17)13-5-4-6-14(11-13)25-2/h4-8,11H,3,9-10,12H2,1-2H3,(H,19,24)
• InChI Key: NMWIZRCSGJVPJD-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCCOC1=NN2C(=NN=C2C3=CC(=CC=C3)OC)C=C1
• Molecular Formula: C18H21N5O4
• Molecular Weight: 371.4 g/mol

Description

The compound “2-ethoxy-N-(2-((3-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide” is a complex organic molecule that contains several functional groups, including an ethoxy group, a methoxyphenyl group, a triazolo[4,3-b]pyridazine ring, and an acetamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through reactions involving hydrazonoyl halides and alkyl carbothioates.

Molecular Structure Analysis

The triazole nucleus is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. It is present as a central structural component in a number of drug classes.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions due to the presence of the triazole ring. These reactions often involve the nitrogen atoms in the ring and can include reactions with electrophiles, nucleophiles, and radicals.

Scientific Research Applications

• Anticancer Properties : A study by Wang et al. (2015) describes the modification of a related compound, N-(6-(2-Methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, which exhibits significant anticancer effects. The modified compounds showed potent antiproliferative activities against various human cancer cell lines and reduced toxicity.

• Antimicrobial Activity : El‐Kazak and Ibrahim (2013) synthesized a series of compounds related to the structure , demonstrating their potential in antimicrobial applications. Their study, as reported in Arkivoc, explored the antimicrobial evaluation of novel pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines El‐Kazak & Ibrahim, 2013.

• Heterocyclic Compound Synthesis : The work of Karpina et al. (2019) focused on the synthesis of novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, which are related to the compound . These compounds have diverse biological properties, emphasizing the versatility of this chemical structure in creating functionalized [1,2,4]triazolo[4,3-a]pyridine derivatives Karpina et al., 2019.

• Insecticidal Properties : Fadda et al. (2017) explored the insecticidal potential of compounds incorporating a thiadiazole moiety, which is structurally similar to the compound . Their research provides insights into the use of such compounds in pest control Fadda et al., 2017.

• Antiviral Activity : Shamroukh and Ali (2008) studied derivatives of 6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazine for their antiviral activity against hepatitis-A virus, showcasing the potential use of related compounds in antiviral therapies Shamroukh & Ali, 2008.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, given the known activities of other triazole compounds. This could include testing its activity against various enzymes and receptors, as well as potential antimicrobial, antiviral, and anticancer activities.